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Compound of Interest

Compound Name: Paeonilactone C

Cat. No.: B029573 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the synthesis and purification of

Paeonilactone C, a monoterpenoid natural product isolated from plants of the Paeonia genus.

The protocols described herein are based on established stereoselective synthetic routes and

common purification techniques for natural products.

Chemical Structure and Properties
Paeonilactone C is a bicyclic monoterpenoid with a dense arrangement of stereocenters and

oxygen-containing functional groups. Its chemical formula is C₁₇H₁₈O₆, and its structure is

characterized by a lactone ring fused to a highly substituted cyclohexane core.

Property Value

Molecular Formula C₁₇H₁₈O₆

Molecular Weight 318.32 g/mol

IUPAC Name

[(3S,3aR,6S,7aR)-6-hydroxy-6-methyl-2,5-

dioxo-3a,4,7,7a-tetrahydro-3H-1-benzofuran-3-

yl]methyl benzoate

CAS Number 98751-77-0
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Stereoselective Synthesis of Paeonilactone C
The total synthesis of Paeonilactone C can be achieved through a stereoselective route

starting from readily available precursors. The following protocol is a composite of reported

synthetic strategies, providing a plausible pathway for its laboratory-scale synthesis. The

overall synthetic workflow is depicted below.
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Paeonilactone C Synthetic Workflow

Starting Material
(e.g., substituted cyclohexenone)

Iodolactonization & Functional Group Manipulations

Multiple Steps

Epoxidation & Ring Opening

Formation of Diol Intermediate (14b)

Swern Oxidation

Oxidation of secondary alcohol

Crude Paeonilactone C
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Hypothesized Anti-inflammatory Signaling Pathway of Paeonilactone C

Hypothesized Anti-inflammatory Signaling Pathway of Paeonilactone C
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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